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This guide provides an objective comparison of the basicity of ammonium hydroxide (NH4OH)
and sodium hydroxide (NaOH), supported by experimental data. Understanding the
fundamental differences in their chemical properties is crucial for various applications in
research and development, including pH adjustments, buffer preparations, and synthesis
reactions.

Executive Summary

Sodium hydroxide is a strong base, while ammonium hydroxide is a weak base. This
fundamental difference is primarily due to their degree of dissociation in aqueous solutions.
Sodium hydroxide, an ionic compound, dissociates completely, yielding a high concentration of
hydroxide ions (OH™). In contrast, ammonium hydroxide, which exists in equilibrium with
ammonia (NHs) in water, dissociates only partially, resulting in a significantly lower
concentration of hydroxide ions. This guide presents a quantitative comparison of their basicity
through pH measurements, degree of dissociation, and enthalpy of neutralization.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative differences in the basicity of 0.1M aqueous
solutions of sodium hydroxide and ammonium hydroxide at standard conditions.

Table 1: Comparison of Basicity Parameters
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Ammonium Hydroxide

Parameter Sodium Hydroxide (0.1M) (0.1M)
pH ~13[1][2][3][4] ~11.12 - 11.27[5][6]
Degree of Dissociation (o) ~100% ~1.34% - 4.01%[7][8]
pKb ~-0.7 (calculated) ~4.75
Kb Very large 1.8x10°3

Table 2: Enthalpy of Neutralization with a Strong Acid (HCI)
Base Enthalpy of Neutralization (AHnN)
Sodium Hydroxide ~-57.3 t0 -57.9 kJ/mol
Ammonium Hydroxide ~-51.34 to -51.46 kJ/mol

The lower exothermic enthalpy of neutralization for ammonium hydroxide is due to the energy
required to dissociate the weak base before neutralization can occur.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Determination of pH using a pH Meter

Objective: To measure the pH of equimolar solutions of sodium hydroxide and ammonium
hydroxide.

Materials:
e pH meter with a glass electrode
o Standard buffer solutions (pH 4, 7, and 10)

e 0.1M Sodium Hydroxide solution
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0.1M Ammonium Hydroxide solution

Beakers

Distilled water

Magnetic stirrer and stir bar
Procedure:

o Calibration: Calibrate the pH meter using the standard buffer solutions according to the
manufacturer's instructions. Typically, this involves rinsing the electrode with distilled water,
immersing it in the pH 7 buffer, and adjusting the meter. This process is repeated with the pH
4 and pH 10 buffers.[9][10][11]

o Sample Preparation: Place a known volume of the 0.1M NaOH solution into a clean beaker.
Add a magnetic stir bar.

o Measurement: Rinse the calibrated electrode with distilled water and gently blot it dry.
Immerse the electrode in the NaOH solution, ensuring the bulb is fully submerged. Allow the
reading to stabilize while gently stirring the solution. Record the pH value.[9][10][11]

e Rinsing: Remove the electrode from the solution and rinse it thoroughly with distilled water.

o Repeat for NH4OH: Repeat steps 2-4 for the 0.1M NH4OH solution.

Determination of the Degree of Dissociation by
Conductivity Measurement

Objective: To determine the degree of dissociation of ammonium hydroxide.
Materials:

o Conductivity meter and cell

e 0.1M Ammonium Hydroxide solution

o Standard Potassium Chloride (KCI) solution (for cell constant determination)
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e Volumetric flasks

» Beakers

o Thermostatically controlled water bath
Procedure:

Cell Constant Determination: Rinse the conductivity cell with distilled water and then with the
standard KCI solution. Measure the conductance of the standard KCI solution at a known
temperature. The cell constant (K) is calculated using the known specific conductance of the
KCI solution.

Conductivity Measurement of NH4OH: Rinse the cell with distilled water and then with the
0.1M NH4OH solution. Measure the conductance of the 0.1M NH4OH solution at the same
temperature as the KCI solution.[12][13][14][15][16]

Calculation of Molar Conductance (Am): Calculate the molar conductance of the 0.1M
NH4OH solution using the measured specific conductance and the concentration.

Determination of Molar Conductance at Infinite Dilution (A°m): The molar conductance at
infinite dilution for NH4OH is determined using Kohlrausch's law of independent migration of
ions. This requires the molar conductances at infinite dilution for strong electrolytes like
NH4Cl, NaOH, and NacCl.

Calculation of Degree of Dissociation (a): The degree of dissociation is calculated using the
formula: a = Am / A°m[7][8]

For sodium hydroxide, as a strong electrolyte, the degree of dissociation is assumed to be
approximately 100%.

Determination of the Enthalpy of Neutralization by
Calorimetry

Objective: To measure and compare the enthalpy of neutralization of sodium hydroxide and
ammonium hydroxide with a strong acid (HCI).
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Materials:

Coffee cup calorimeter (or a similar insulated container)
Thermometer (with a precision of at least 0.1 °C)

0.1M Sodium Hydroxide solution

0.1M Ammonium Hydroxide solution

0.1M Hydrochloric Acid solution

Graduated cylinders or burettes

Stirring rod

Procedure:

Measure Reactant Volumes: Measure equal volumes (e.g., 50 mL) of the 0.1M base (either
NaOH or NH4OH) and the 0.1M HCI solution.

Initial Temperature: Place the base solution in the calorimeter. Insert the thermometer and
the stirring rod. Record the temperature of the base solution every 30 seconds until it is
stable (this is T_initial_base).

Temperature of Acid: Record the temperature of the HCI solution (T _initial_acid). The initial
temperature of the mixture (T_initial) is the average of T_initial_base and T_initial_acid.

Mixing and Reaction: Quickly add the HCI solution to the base in the calorimeter.
Immediately cover the calorimeter and begin stirring gently.

Final Temperature: Record the temperature at regular intervals (e.g., every 30 seconds) until
a maximum temperature is reached and the temperature starts to fall. The highest
temperature recorded is the final temperature (T_final).[17][18][19][20][21]

Calculations:
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o Calculate the heat evolved (q) during the reaction using the formula: g = m * ¢ * AT, where
'm' is the total mass of the solution, 'c' is the specific heat capacity of the solution (usually
assumed to be that of water, 4.184 J/g°C), and AT is the change in temperature (T_final -
T _initial).

o Calculate the number of moles of the limiting reactant (in this case, either the acid or the
base).

o The enthalpy of neutralization (AHN) is then calculated as q divided by the number of
moles.

» Repeat: Repeat the entire procedure using the other base.

Visualization of Basicity

The following diagrams illustrate the fundamental difference in the dissociation behavior of
sodium hydroxide and ammonium hydroxide in an aqueous solution, which is the root cause of
their differing basicities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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